Benzo[b]thiophene, 2-[(5-broMo-2-fluorophenyl)chloroMethyl]-

• CAS RN: 1034305-19-5
• Molecular Formula: C15H9BrClFS
• Molecular Weight: 355.7 g/mol
• IUPAC Name: 2-[(5-bromo-2-fluorophenyl)-chloromethyl]-1-benzothiophene
• InChI: InChI=1S/C15H9BrClFS/c16-10-5-6-12(18)11(8-10)15(17)14-7-9-3-1-2-4-13(9)19-14/h1-8,15H
• InChI Key: DMKXTWCFKJCJOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C(C3=C(C=CC(=C3)Br)F)Cl

Description

Benzo[b]thiophene, 2-[(5-broMo-2-fluorophenyl)chloroMethyl]- is a chemical compound with the molecular formula C15H9BrClFS and a molecular weight of 355.65. It is a derivative of Benzo[b]thiophene, which is an aromatic organic compound.

Synthesis Analysis

The synthesis of Benzo[b]thiophene derivatives often involves the reaction of an alkyne-substituted 2-bromobenzene with either sodium sulfide or potassium sulfide. Thiourea can be used as a reagent in place of sodium sulfide or potassium sulfide.

Molecular Structure Analysis

The molecular structure of this compound includes a Benzo[b]thiophene ring with a 2-[(5-broMo-2-fluorophenyl)chloroMethyl]- substitution.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 433.9±40.0 °C and a predicted density of 1.580±0.06 g/cm3.

Safety and Hazards

Users should avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Synthesis routes and methods

Procedure details

Into an acetonitrile (10 ml) solution of 1-benzothien-2-yl(5-bromo-2-fluorophenyl)methanol (1.0 g) was dropwise added thionyl chloride (706 mg) at a temperature of 5° C. or lower, followed by stirring at 5.0 to 25.0° C. for 3.5 hours. The reaction mixture was subjected to distillation under reduced pressure to distill off the solvent and the residue was subjected to vacuum drying to obtain 2-[(5-bromo-2-fluorophenyl)(chloro)methyl]-1-benzothiophene [1.05 g, yield: 100%, purity: 99% (HPLC)].